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Compound of Interest

Compound Name: Poloxalene

Cat. No.: B1193927 Get Quote

Poloxalene: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Poloxalene is a nonionic block copolymer surfactant belonging to the poloxamer family. It is

synthesized from sequential polymerization of propylene oxide and ethylene oxide, resulting in

a triblock structure of poly(ethylene oxide) - poly(propylene oxide) - poly(ethylene oxide) (PEO-

PPO-PEO). This amphiphilic nature, with a hydrophobic PPO core and hydrophilic PEO chains,

allows it to effectively reduce surface tension, making it a valuable compound in various

applications, most notably in veterinary medicine as an anti-bloating agent for cattle. This

technical guide provides an in-depth overview of the chemical structure, physicochemical

properties, synthesis, and biological effects of poloxalene.

Chemical Structure and Identification
Poloxalene is a synthetic polymer and does not have a single, discrete chemical structure.

Instead, it is a mixture of polymers with a distribution of molecular weights. The general

structure consists of a central chain of hydrophobic polyoxypropylene (PPO) flanked by two

chains of hydrophilic polyoxyethylene (PEO).

Synonyms: Bloat Guard, Pluronic F-68, Poloxamer 188 CAS Number: 9003-11-6

Caption: General chemical structure of Poloxalene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1193927?utm_src=pdf-interest
https://www.benchchem.com/product/b1193927?utm_src=pdf-body
https://www.benchchem.com/product/b1193927?utm_src=pdf-body
https://www.benchchem.com/product/b1193927?utm_src=pdf-body
https://www.benchchem.com/product/b1193927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
Poloxalene is typically a clear, syrupy liquid or a cloudy paste. As a polymer mixture, its

physical properties are often expressed as ranges or averages.

Property Value Source(s)

Molecular Weight Range 2,850 - 3,150 Da

Appearance
Clear, syrupy liquid or cloudy

paste

Solubility Soluble in cold water

Hydroxyl Number 35.7 - 39.4 mg KOH/g

Cloud Point (10% solution) 42 - 46 °C

Viscosity (of liquid feed

supplement)
Must be no less than 275 cps

Melting Point
Not well-defined for the

polymer mixture
N/A

Boiling Point
Not well-defined for the

polymer mixture
N/A

Density Not consistently reported N/A

Refractive Index Not consistently reported N/A

Surface Tension
Acts as a surfactant, reduces

surface tension

Synthesis
Poloxalene is synthesized via a living anionic ring-opening polymerization of propylene oxide

and ethylene oxide. The process typically involves the sequential addition of the monomers to

an initiator in a controlled manner.
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Caption: General workflow for the synthesis of Poloxalene.
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Experimental Protocol: Synthesis of PEO-PPO-PEO
Block Copolymers
While a specific protocol for poloxalene is proprietary, a general procedure for the synthesis of

PEO-PPO-PEO block copolymers via anionic ring-opening polymerization is as follows. This is

an illustrative protocol and would require optimization for specific molecular weights and block

lengths.

Initiator Preparation: A suitable initiator, such as a potassium alkoxide, is prepared in an

anhydrous, aprotic solvent (e.g., tetrahydrofuran) under an inert atmosphere (e.g., nitrogen

or argon). The concentration of the initiator will determine the final molecular weight of the

polymer.

Propylene Oxide Polymerization: Propylene oxide is slowly added to the initiator solution at a

controlled temperature. The anionic polymerization is allowed to proceed until all the

propylene oxide has been consumed, forming the central PPO block.

Ethylene Oxide Polymerization: Ethylene oxide is then introduced into the reaction mixture.

The living PPO chains initiate the polymerization of ethylene oxide, forming the hydrophilic

PEO blocks on either end of the PPO chain.

Termination: The polymerization is terminated by the addition of a protic agent, such as a

dilute acid, which protonates the alkoxide chain ends.

Purification: The resulting poloxalene polymer is then purified to remove any unreacted

monomers, initiator residues, and byproducts. This may involve precipitation, dialysis, or

other chromatographic techniques.

Biological and Pharmacological Properties
Mechanism of Action in Bloat Prevention
The primary and most well-documented application of poloxalene is in the prevention and

treatment of frothy bloat in ruminants. Bloat is a condition where fermentation gases become

trapped in a stable foam within the rumen, preventing their release. Poloxalene, as a non-ionic

surfactant, acts by reducing the surface tension of the liquid in the rumen. This destabilizes the

foam, allowing the small gas bubbles to coalesce and be expelled through eructation.
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To cite this document: BenchChem. [Poloxalene chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193927#poloxalene-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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